Methyl 2-(4-amino-2,6-dichlorophenyl)acetate
Overview
Description
“Methyl 2-(4-amino-2,6-dichlorophenyl)acetate” is a chemical compound with the molecular formula C9H9Cl2NO2 . It has a molecular weight of 234.08 . This compound is also known as "methyl [2-(2,6-dichloroanilino)phenyl]acetate" .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H13Cl2NO2/c1-20-14(19)9-10-5-2-3-8-13(10)18-15-11(16)6-4-7-12(15)17/h2-8,18H,9H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 310.18 . Unfortunately, specific physical properties such as boiling point, melting point, and solubility were not found in the available resources.Scientific Research Applications
Methyl 2-(4-amino-2,6-dichlorophenyl)acetate is used in a variety of scientific research applications. It can be used in drug development to study the effects of compounds on cells and tissues. It can also be used in biochemistry and physiology to study the structure and function of proteins, enzymes, and other biological molecules. Additionally, it can be used in studies of the effects of environmental factors on biological systems.
Mechanism of Action
Methyl 2-(4-amino-2,6-dichlorophenyl)acetate acts as an inhibitor of the enzyme cytochrome P450 (CYP) in the liver. This enzyme is responsible for the metabolism of drugs, hormones, and other substances in the body. By inhibiting the activity of this enzyme, this compound can reduce the rate at which drugs and other substances are metabolized. This can be beneficial in drug development, as it can allow for more precise control over the concentration of drugs in the body.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of enzymes involved in the metabolism of drugs, hormones, and other substances. It has also been shown to have anti-inflammatory and antioxidant properties. In addition, it has been shown to have neuroprotective and cardioprotective effects.
Advantages and Limitations for Lab Experiments
Methyl 2-(4-amino-2,6-dichlorophenyl)acetate has several advantages for use in laboratory experiments. It is a stable and soluble compound, so it is easy to store and handle. It is also relatively inexpensive and readily available. However, it can be toxic if handled improperly, so it is important to take safety precautions when working with it. Additionally, it can be difficult to obtain consistent results when using this compound, as it can be affected by environmental factors such as temperature and pH.
Future Directions
There are many potential future directions for research involving Methyl 2-(4-amino-2,6-dichlorophenyl)acetate. One potential direction is to further investigate the biochemical and physiological effects of this compound. Additionally, further research could be done to explore the potential therapeutic applications of this compound, such as its use in drug development and the treatment of diseases. Finally, more research could be done to understand the mechanism of action of this compound and how it interacts with other molecules in the body.
properties
IUPAC Name |
methyl 2-(4-amino-2,6-dichlorophenyl)acetate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Cl2NO2/c1-14-9(13)4-6-7(10)2-5(12)3-8(6)11/h2-3H,4,12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGTBRJDCBUVUBG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=C(C=C(C=C1Cl)N)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101271677 | |
Record name | Methyl 4-amino-2,6-dichlorobenzeneacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101271677 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
88135-26-6 | |
Record name | Methyl 4-amino-2,6-dichlorobenzeneacetate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=88135-26-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 4-amino-2,6-dichlorobenzeneacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101271677 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 2-(4-amino-2,6-dichlorophenyl)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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